5-Amino-2-pyridinol hydrochloride

Specification

• CAS No.: 117865-72-2
• Molecular Formula: C5H7ClN2O
• Molecular Weight: 146.57 g/mol
• IUPAC Name: 5-amino-1H-pyridin-2-one;hydrochloride
• Standard InChI: InChI=1S/C5H6N2O.ClH/c6-4-1-2-5(8)7-3-4;/h1-3H,6H2,(H,7,8);1H
• Standard InChI Key: MOKAWAGRLDMKNQ-UHFFFAOYSA-N
• SMILES: C1=CC(=O)NC=C1N.Cl
• Canonical SMILES: C1=CC(=O)NC=C1N.Cl

Introduction

5-Amino-2-pyridinol hydrochloride, also known as 2-Hydroxy-5-aminopyridine hydrochloride, is a crystalline solid with a defined molecular structure containing a pyridine ring with an amino group at the 5-position and a hydroxyl group at the 2-position, accompanied by hydrochloride salt formation. Its chemical identity is well-established in chemical databases and reference materials.

Basic Chemical Information

The compound is characterized by specific chemical identifiers that allow for its precise identification and differentiation from similar compounds:

Parameter	Value
CAS Number	117865-72-2
Molecular Formula	C₅H₇ClN₂O
Molecular Weight	146.575 g/mol
Exact Mass	146.024689
MDL Number	MFCD04112744

Synonyms and Alternative Names

The compound is known by several names in scientific literature and commercial catalogs:

• 5-Amino-2-pyridinol hydrochloride

• 2-Hydroxy-5-aminopyridine hydrochloride

• 5-Amino-2-hydroxypyridine hydrochloride

• 5-AMino-pyridin-2-ol HCl

• 2-Hydroxy-5-Amino-pyridin hydrochloride

Physical Properties

The physical properties of 5-Amino-2-pyridinol hydrochloride determine its behavior under various conditions and influence its handling requirements, storage recommendations, and potential applications.

Thermodynamic Properties

The compound exhibits distinct thermodynamic characteristics that are important for processing and formulation:

Property	Value
Boiling Point	310.7°C at 760 mmHg
Flash Point	141.7°C
Melting Point	Not available in search results
Density	Not available in search results

These thermodynamic properties suggest that 5-Amino-2-pyridinol hydrochloride has relatively high thermal stability, with a boiling point exceeding 300°C at standard pressure.

Parameter	Information
Chemical Stability	Information not available in search results
Conditions to Avoid	Dust generation
Incompatibilities	Strong oxidizing agents
Hazardous Decomposition Products	Hydrogen chloride, nitrogen oxides, carbon monoxide, carbon dioxide
Hazardous Polymerization	Has not been reported

This information suggests that 5-Amino-2-pyridinol hydrochloride should be handled with appropriate precautions to prevent dust formation and contact with incompatible materials.

Emergency Procedures and Protective Measures

Based on the safety information available, several protective measures should be employed when handling this compound:

• Use appropriate personal protective equipment (PPE) including eye protection, respiratory protection, and skin protection

• Ensure adequate ventilation in work areas

• Avoid dust generation and inhalation

• Implement measures to prevent eye and skin contact

Disposal and Environmental Considerations

Proper disposal of 5-Amino-2-pyridinol hydrochloride is important to minimize environmental impact and comply with regulatory requirements.

Disposal Recommendations

The search results indicate that disposal should be conducted in a manner consistent with federal, state, and local regulations. This typically involves:

• Classification as chemical waste

• Handling by qualified waste disposal services

• Documentation and tracking of disposal processes

Comparison with Related Compounds

To better understand 5-Amino-2-pyridinol hydrochloride, it is instructive to compare it with structurally related compounds mentioned in the search results.

Structural Relatives

While the search results mention several related aminopyridine compounds, they have different substitution patterns:

• 2-Amino-3-hydroxypyridine (CAS 16867-03-1): Has the amino group at position 2 and the hydroxyl group at position 3

• 4-Amino-2-chloro-3-pyridinol hydrochloride: Contains an amino group at position 4, a chloro substituent at position 2, and a hydroxyl group at position 3

• 5-amino-2-(trifluoromethyl)pyridine: Contains an amino group at position 5 and a trifluoromethyl group at position 2, but lacks the hydroxyl group

These structural differences would likely result in distinct chemical behaviors and applications for each compound.